3-Amino-1,2-benzoxazole-5-carbaldehyde

• IUPAC Name: 3-amino-1,2-benzoxazole-5-carbaldehyde
• InChI: InChI=1S/C8H6N2O2/c9-8-6-3-5(4-11)1-2-7(6)12-10-8/h1-4H,(H2,9,10)
• InChI Key: UQYYIXGRQZJGBS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1C=O)C(=NO2)N
• Molecular Formula: C8H6N2O2
• DSSTOX Substance ID: DTXSID80724111
• Molecular Weight: 162.15 g/mol
• CAS RN: 648449-67-6

Description

3-Amino-1,2-benzoxazole-5-carbaldehyde is a chemical compound with the CAS Number: 648449-67-6. It has a molecular weight of 162.15 and is typically stored at a temperature of 4 degrees Celsius. It is usually in powder form.

Synthesis Analysis

Benzoxazole is a resourceful and important member of the heteroarenes that connects synthetic organic chemistry to medicinal, pharmaceutical, and industrial areas. It has been extensively used as a starting material for different mechanistic approaches in drug discovery. A variety of well-organized synthetic methodologies for benzoxazole using 2-aminophenol with aldehydes, ketones, acids, alcohols, isothiocyanates, ortho-esters, and alkynones under different reaction conditions and catalysts, viz. nanocatalysts, metal catalysts, and ionic liquid catalysts, with other miscellaneous techniques has been summarized.

Molecular Structure Analysis

The Inchi Code for 3-Amino-1,2-benzoxazole-5-carbaldehyde is 1S/C8H6N2O2/c9-8-6-3-5 (4-11)1-2-7 (6)12-10-8/h1-4H, (H2,9,10).

Physical And Chemical Properties Analysis

3-Amino-1,2-benzoxazole-5-carbaldehyde has a molecular weight of 162.15. It is typically stored at a temperature of 4 degrees Celsius and is usually in powder form.

Scientific Research Applications

Synthetic Strategies of Benzoxazoles

. .

Biological Activities

.

Anticancer Agents

. .

Targeting Key Biological Targets

These derivatives elicit their function by targeting various enzymes or proteins such as DNA topoisomerases, protein kinases, histone deacetylases, cyclooxygenases, cholinesterases, etc. .

Active Component in Marketed Drugs

.

Antifungal Effects

.

Mechanism of Action

Target of Action

Benzoxazole derivatives have been known to interact with key biological targets implicated in diseases such as cancer, diabetes, pain, inflammation, and cardiovascular disorders .

Mode of Action

The planar benzene ring can form π-π stacking or π-cation interaction with the host molecule, whereas the 1-oxygen and 3-nitrogen of the oxazole moiety are hydrogen bond acceptors, hence, engage in non-covalent interactions .

Biochemical Pathways

Benzoxazole derivatives have been known to target a wide range of metabolic pathways and cellular processes in various pathologies .

Result of Action

Benzoxazole derivatives have shown a wide range of biological activities including antimicrobial, antitumor, antioxidant, antiviral, antitubercular, and anthelmintic properties .

Safety and Hazards

The safety information for 3-Amino-1,2-benzoxazole-5-carbaldehyde includes several hazard statements such as H302, H312, H315, H319, H332, H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P363, P403+P233, P405, P501.

Future Directions

Benzoxazole has been extensively used as a starting material for different mechanistic approaches in drug discovery. The motif exhibits a high possibility of broad substrate scope and functionalization to offer several biological activities. There has been a large upsurge in the synthesis of benzoxazole via different pathways. This suggests that there is potential for future research and development in this area.